Cas no 641569-97-3 (Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate)

• Product Name: Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate
• CAS No: 641569-97-3
• MF: C₁₉H₁₈N₄O₂
• MW: 334.371823787689
• MDL: MFCD11100712
• CID: 68532
• PubChem ID: 44828737
• Update Time: 2025-11-01

Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate
• 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]b
• 4-METHYL-3-[[4-(3-PYRIDINYL)-2-PYRIMIDINYL]AMINO]BENZOIC ACID ETHYL ESTER
• Benzoic acid, 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-, ethyl ester
• ethyl 4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]benzoate
• Pimecrolimus
• ETHYL 4-METHYL-3-{[4-(PYRIDIN-3-YL)PYRIMIDIN-2-YL]AMINO}BENZOATE
• SYTLMFJJRMLMIO-UHFFFAOYSA-N
• BCP15200
• EBD20611
• AK115933
• AX8164200
• ST24047046
• Z1740
• AM20090652
• A834656
• 569M973
• ethyl 4-me
• Ethyl 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoate
• Ethyl4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate
• KZ39R3T4K6
• CS-0022999
• 641569-97-3
• MFCD11100712
• 4-methyl-3-((4-(3-pyridinyl)-2-pyrimidinyl)amino)benzoic acid ethyl ester
• s10724
• FT-0656809
• Benzoic acid, 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-, ethyl ester; 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid ethyl ester
• AKOS015896553
• Q-101349
• SCHEMBL1908559
• DS-4351
• ethyl 4-methyl-3-[[4-(3-pyridyl)pyrimidin-2-yl]amino]benzoate;Ethyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate
• SB57887
• DTXSID50660875
• 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid ethylester
• Ethyl 4-Methyl-3-[[4-(pyridin-3-yl)pyrimidin-2-yl]amino]benzoate
• 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-benzoic acid ethyl ester
• DB-073451
• Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate

• MDL： MFCD11100712
• Inchi： 1S/C19H18N4O2/c1-3-25-18(24)14-7-6-13(2)17(11-14)23-19-21-10-8-16(22-19)15-5-4-9-20-12-15/h4-12H,3H2,1-2H3,(H,21,22,23)
• InChI Key： SYTLMFJJRMLMIO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C)=C(C=1)NC1N=CC=C(C2C=NC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 334.14314
• Monoisotopic Mass: 334.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77
• XLogP3: 3.3

Experimental Properties

• Density: 1.233
• Boiling Point: 546.1°C at 760 mmHg
• Flash Point: 546.1 °C at 760 mmHg
• PSA: 77
• LogP: 3.84030

Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate

Comprehensive Overview of Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate (CAS No. 641569-97-3)

Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate (CAS No. 641569-97-3) is a specialized organic compound with a unique molecular structure that combines a pyrimidine ring, a pyridine moiety, and an ethyl benzoate ester. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both pyrimidine and pyridine rings in its structure makes it a versatile intermediate for designing drugs targeting kinases, receptors, and enzymes. Researchers are particularly interested in its role in modulating cellular pathways, which aligns with current trends in precision medicine and targeted therapy.

In recent years, the demand for heterocyclic compounds like Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate has surged, driven by advancements in drug discovery and material science. A common query among scientists is how this compound compares to similar pyrimidine derivatives in terms of reactivity and solubility. Studies suggest that its ethyl ester group enhances lipophilicity, improving membrane permeability—a critical factor in drug delivery systems. This property is especially relevant given the growing focus on bioavailability optimization in pharmaceutical formulations.

The synthesis of CAS No. 641569-97-3 typically involves multi-step organic reactions, including condensation and esterification. A frequently asked question in academic forums revolves around the scalability of its production. While lab-scale synthesis is well-documented, industrial-scale applications require further optimization to address challenges like yield improvement and waste reduction. These discussions tie into broader sustainability trends, where green chemistry principles are increasingly applied to fine chemical manufacturing.

From an analytical perspective, Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are commonly employed for characterization. Researchers often search for "NMR data of pyrimidinylaminobenzoate derivatives" to benchmark their findings, highlighting the need for standardized spectral libraries. The compound’s UV-Vis absorption profile also makes it a candidate for photophysical studies, particularly in the context of fluorescent probes for biological imaging.

In agrochemical applications, derivatives of this compound have shown promise as plant growth regulators. Its structural motifs interact with plant hormone pathways, a topic gaining traction due to climate change-driven agricultural challenges. Online searches for "pyridine-based agrochemicals" often lead to discussions about CAS No. 641569-97-3 analogs, reflecting industry interest in eco-friendly crop protection agents. However, comprehensive field trials are needed to validate its efficacy and environmental safety.

Regulatory compliance is another hot topic surrounding this compound. While it isn’t classified as hazardous, proper handling protocols are essential due to its fine powder form. Safety data sheets (SDS) emphasize the use of personal protective equipment (PPE), aligning with workplace safety trends amplified by post-pandemic hygiene standards. Queries like "storage conditions for ethyl benzoate derivatives" frequently appear in chemical databases, underscoring the importance of stability studies.

Looking ahead, Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate is poised to play a pivotal role in interdisciplinary research. Its dual functionality as a pharmaceutical intermediate and agrochemical precursor positions it at the intersection of human health and food security—two domains dominating global discourse. As synthetic methodologies evolve, particularly in catalysis and flow chemistry, the accessibility and applications of this compound are expected to expand significantly.